Cas no 895019-88-2 (5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895019-88-2
• MF: C₂₀H₁₂ClFN₄O₃S
• MW: 442.850685119629
• CID: 6450887
• Update Time: 2025-06-11

5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide
• 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide

• Inchi： 1S/C20H12ClFN4O3S/c21-13-3-6-17(26(28)29)15(8-13)19(27)25(11-12-2-1-7-23-10-12)20-24-16-5-4-14(22)9-18(16)30-20/h1-10H,11H2
• InChI Key： WQLAIKMQOOQSSI-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Additional information on 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide

Introduction to 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895019-88-2)

5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide, identified by its CAS number 895019-88-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate aromatic and heterocyclic structure, which includes a benzamide core linked to a benzothiazole moiety and a pyridine group. The presence of multiple substituents, such as chlorine, fluorine, and nitro groups, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide is highly relevant to modern pharmacological research. The benzothiazole ring is a well-known pharmacophore found in numerous bioactive compounds, exhibiting diverse biological activities ranging from antimicrobial to anti-inflammatory effects. The incorporation of a fluorine atom at the 6-position of the benzothiazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Additionally, the nitro group at the 2-position of the benzamide moiety contributes to its reactivity and potential for further chemical modifications.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, infectious diseases, and neurological disorders. The compound 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide has been studied for its potential pharmacological properties. Preliminary in vitro studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structure resembles known inhibitors of kinases and other enzymes implicated in cancer progression. The pyridine group, in particular, has been shown to interact with specific amino acid residues in target proteins, potentially modulating their activity.

The synthesis of 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzothiazole ring through cyclization reactions, followed by functionalization with chloro, fluoro, and nitro groups. The introduction of the pyridine moiety typically involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthetic route.

The pharmacokinetic properties of 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide are also under investigation. The presence of fluorine atoms can influence the lipophilicity and metabolic clearance rates of a compound, which are critical determinants of its bioavailability. Computational modeling techniques have been utilized to predict how structural modifications affect these properties. These models help in optimizing the molecular structure to improve pharmacokinetic profiles, ensuring that the compound reaches therapeutic levels efficiently and remains active for an appropriate duration.

Furthermore, the potential toxicity and side effects of 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide are being evaluated through rigorous safety assessments. In vitro toxicity assays are conducted to assess cell viability and identify any adverse effects on human cell lines. Animal models are also used to evaluate systemic toxicity and organ-specific responses. These studies provide valuable insights into the safety profile of the compound before it can be considered for clinical trials.

The role of 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide in drug development aligns with current trends in medicinal chemistry towards designing molecules with enhanced selectivity and reduced off-target effects. The combination of structural features from different pharmacophores allows for tailored interactions with biological targets, minimizing unwanted side effects while maximizing therapeutic efficacy. This approach is particularly relevant in treating multifactorial diseases where multiple pathways are involved.

Recent advancements in high-throughput screening (HTS) technologies have facilitated the rapid identification of promising candidates like 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethylbenzamide) for further development. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, accelerating the drug discovery process. The compound's unique structure makes it an attractive candidate for HTS campaigns aimed at identifying new therapeutic agents.

The future prospects for 5-chloro-N-(6-fluoro-l , 3 - benzothia z ol - 2 - yl ) - 2 - n i t ro - N - ( p y r i d i n e - 3 - y l ) m e t h y l b e n z a m i d e include its exploration as an intermediate in synthesizing more complex derivatives with improved pharmacological properties. By modifying specific functional groups or introducing new moieties into its structure , researchers can fine-tune its biological activity . This modular approach allows for rapid optimization cycles , enabling faster development timelines for novel drugs.

In conclusion,5-chloro-N-(6-fluoro-l , 3 - b en z othia z ol - 2 - y l ) - 2 - n i t ro - N -( p y r id ine - 3 - y l ) m e t h y l b e n z am ide ( CAS No .89501988) represents an intriguing compound with significant potential in pharmaceutical research . Its complex architecture , coupled with promising preclinical data , positions it as a valuable asset in ongoing efforts to discover new therapeutic agents . As research continues , further insights into its mechanism(s) o f action will undoubtedly emerge , paving th e way f o r novel treatments across various disease indications .